molecular formula C15H15NO2 B8630876 Ethyl 2-(4-(pyridin-2-YL)phenyl)acetate CAS No. 52199-25-4

Ethyl 2-(4-(pyridin-2-YL)phenyl)acetate

Cat. No.: B8630876
CAS No.: 52199-25-4
M. Wt: 241.28 g/mol
InChI Key: KVCUKLPSRGQDTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-(4-(pyridin-2-YL)phenyl)acetate is a useful research compound. Its molecular formula is C15H15NO2 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

52199-25-4

Molecular Formula

C15H15NO2

Molecular Weight

241.28 g/mol

IUPAC Name

ethyl 2-(4-pyridin-2-ylphenyl)acetate

InChI

InChI=1S/C15H15NO2/c1-2-18-15(17)11-12-6-8-13(9-7-12)14-5-3-4-10-16-14/h3-10H,2,11H2,1H3

InChI Key

KVCUKLPSRGQDTN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1=CC=C(C=C1)C2=CC=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The older known synthesis as described in EP 1244641 B1 on page 21 starts from 2-bromopyridine. In step 1 the 2-trimethylstannanylpyridine is prepared in a 45 to 50% yield (of the theory). The 2-trimethylstannanylpyridine is subsequently reacted with ethyl (4-bromophenyl)acetate in order to obtain the ethyl (4-pyridin-2-ylphenyl)acetate in a 75% yield. In the third step the ethyl (4-pyridin-2-ylphenyl)acetate is saponified to the (4-pyridin-2-ylphenyl)acetic acid with about 95% yield of theory. Consequently, the state of the art synthesis as shown below
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